Cas no 839698-32-7 (Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-,3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester)
839698-32-7 structure
Product Name:Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-,3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester
CAS No:839698-32-7
MF:C64H80F2O10
MW:1047.31082725525
CID:1815196
Update Time:2024-11-26
Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-,3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-,3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester
- Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-, 3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester
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- Inchi: 1S/C64H80F2O10/c1-3-5-7-9-11-13-15-16-17-18-19-20-22-24-26-28-45-72-53-40-42-57(59(65)47-53)64(70)76-56-41-43-58(60(66)48-56)63(69)75-55-31-29-30-54(46-55)74-62(68)50-34-38-52(39-35-50)73-61(67)49-32-36-51(37-33-49)71-44-27-25-23-21-14-12-10-8-6-4-2/h29-43,46-48H,3-28,44-45H2,1-2H3
- InChI Key: CVUAFXZKCAOGKC-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC(OC(=O)C2=CC=C(OC(=O)C3=CC=C(OCCCCCCCCCCCC)C=C3)C=C2)=C1)(=O)C1=CC=C(OC(=O)C2=CC=C(OCCCCCCCCCCCCCCCCCC)C=C2F)C=C1F
Experimental Properties
- Density: 1.112±0.06 g/cm3(Predicted)
- Boiling Point: 986.5±65.0 °C(Predicted)
Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(octadecyloxy)benzoyl]oxy]-,3-[[4-[[4-(dodecyloxy)benzoyl]oxy]benzoyl]oxy]phenyl ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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